molecular formula C9H6Cl2N2O2 B8440066 1,4-Dihydro-6,7-dichloro-5-methyl-quinoxaline-2,3-dione

1,4-Dihydro-6,7-dichloro-5-methyl-quinoxaline-2,3-dione

Cat. No.: B8440066
M. Wt: 245.06 g/mol
InChI Key: JJNMOOWTCJCOFU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,4-Dihydro-6,7-dichloro-5-methyl-quinoxaline-2,3-dione is a useful research compound. Its molecular formula is C9H6Cl2N2O2 and its molecular weight is 245.06 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H6Cl2N2O2

Molecular Weight

245.06 g/mol

IUPAC Name

6,7-dichloro-5-methyl-1,4-dihydroquinoxaline-2,3-dione

InChI

InChI=1S/C9H6Cl2N2O2/c1-3-6(11)4(10)2-5-7(3)13-9(15)8(14)12-5/h2H,1H3,(H,12,14)(H,13,15)

InChI Key

JJNMOOWTCJCOFU-UHFFFAOYSA-N

Canonical SMILES

CC1=C2C(=CC(=C1Cl)Cl)NC(=O)C(=O)N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2,3-diamino-5,6-dichlorotoluene (21.6 g, 0.137 mol) and oxalic acid (18.45 g, 0.206 mol) in hydrochloric acid (4M, 900 mL) was heated at reflux for 6 hours, cooled and filtered. The dark brown solid was suspended in diethyl ether, filtered and washed with more ether to give 1,4-dihydro-6,7-dichloro-5-methyl-quinoxaline-2,3-dione (22.06 g, 66%). 1H NMR (300 MHz, DMSO) 2.40 (3H, s), 7.14 (1H, s), 11.37 (1H, s), 11.94 (1H, s).
Quantity
21.6 g
Type
reactant
Reaction Step One
Quantity
18.45 g
Type
reactant
Reaction Step One
Quantity
900 mL
Type
solvent
Reaction Step One

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